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Introduction

Triclocarban (TCC), a broad-spectrum antimicrobial agent, has been widely used in personal

care products for decades. Its persistence in the environment and potential for bioaccumulation

have raised concerns about its presence in the food chain and subsequent human exposure.

Triclocarban is considered an endocrine-disrupting chemical (EDC) that can interfere with

hormonal signaling pathways. To ensure food safety and protect public health, sensitive and

reliable analytical methods are crucial for the monitoring of triclocarban residues in various food

matrices. The use of a stable isotope-labeled internal standard, such as Triclocarban-13C6, is

essential for accurate quantification by isotope dilution mass spectrometry, which compensates

for matrix effects and variations in sample preparation.

This document provides detailed application notes and protocols for the analysis of triclocarban

in food samples using Triclocarban-13C6 as an internal standard. It is intended for researchers,

scientists, and professionals involved in food safety analysis and drug development.

Analytical Principle
The principle of the analytical method is based on isotope dilution liquid chromatography-

tandem mass spectrometry (LC-MS/MS). A known amount of Triclocarban-13C6 is added to the

sample at the beginning of the extraction process. This internal standard behaves chemically

and physically identically to the native triclocarban throughout the sample preparation and

analysis. By measuring the ratio of the native triclocarban to the labeled internal standard in the

final extract, the concentration of triclocarban in the original sample can be accurately
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determined, correcting for any losses during sample processing and any signal suppression or

enhancement in the mass spectrometer.

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the analysis of

triclocarban in different matrices using Triclocarban-13C6 as an internal standard.

Table 1: Method Performance for Triclocarban Analysis in Foodstuffs

Food Matrix
Limit of
Quantification
(LOQ)

Mean Recoveries
(%)

Reference

Beverages 1 ng/L 70.1 - 92.8 [1]

Various Food

Samples
0.01 - 0.02 µg/kg 70.1 - 92.8 [1]

Human Breast Milk 0.03 µg/kg 100.2 - 119.3 [2]

Table 2: Method Performance for Triclocarban Analysis in Biosolids

Matrix
Limit of Detection
(LOD)

Mean Recoveries
(%)

Reference

Biosolids 0.2 ng/g (dry weight) 98.3 ± 5 [3]

Experimental Protocols
Protocol 1: Analysis of Triclocarban in Milk using
QuEChERS and LC-MS/MS
This protocol is a representative method synthesized from established QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) procedures for veterinary drug residue analysis in

milk.

1. Materials and Reagents
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Triclocarban and Triclocarban-13C6 standards

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid, analytical grade

Magnesium sulfate (MgSO4), anhydrous

Sodium acetate (NaOAc), anhydrous

Primary secondary amine (PSA) sorbent

C18 sorbent

QuEChERS extraction tubes (50 mL) and cleanup tubes (2 mL)

2. Sample Preparation and Extraction

Pipette 15 mL of a milk sample into a 50 mL QuEChERS extraction tube.

Spike the sample with an appropriate amount of Triclocarban-13C6 internal standard

solution.

Add 15 mL of acetonitrile containing 1% acetic acid.

Cap the tube and shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., 6 g MgSO4 and 1.5 g NaOAc).

Immediately shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE cleanup

tube containing PSA and C18 sorbents.
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Vortex for 30 seconds.

Centrifuge at high speed for 5 minutes.

Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS

analysis.

4. LC-MS/MS Analysis

LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative

electrospray ionization (ESI-) mode.

MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both

triclocarban and Triclocarban-13C6 for quantification and confirmation.

Experimental Workflow Diagram

Sample Preparation d-SPE Cleanup LC-MS/MS Analysis

1. Milk Sample (15 mL) 2. Spike with Triclocarban-13C6 3. Add Acetonitrile (15 mL) 4. Shake Vigorously 5. Add QuEChERS Salts 6. Shake Vigorously 7. Centrifuge 8. Transfer Supernatant (1 mL) 9. Add to d-SPE Tube (PSA/C18) 10. Vortex 11. Centrifuge 12. Filter 13. UPLC-MS/MS Analysis 14. Quantification
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Caption: Experimental workflow for the analysis of triclocarban in milk.
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Triclocarban's Endocrine Disrupting Signaling
Pathway
Triclocarban has been shown to interfere with endocrine signaling, particularly by affecting the

Androgen Receptor (AR) and Estrogen Receptor alpha (ERα). It can act as an agonist or

potentiate the effects of endogenous hormones, leading to the altered expression of target

genes.[4][5][6][7]
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Caption: Triclocarban's interference with androgen and estrogen signaling.

Conclusion
The use of Triclocarban-13C6 as an internal standard provides a robust and accurate method

for the quantification of triclocarban in various food matrices. The detailed protocols and data

presented here serve as a valuable resource for laboratories involved in food safety monitoring.

Understanding the analytical methodologies and the potential endocrine-disrupting effects of

triclocarban is essential for assessing human exposure and ensuring the safety of the food

supply. Further research and routine monitoring are necessary to fully understand the

prevalence of triclocarban in different food commodities and its potential impact on human

health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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